Cas no 2228306-23-6 (1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine)

• Product Name: 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine
• CAS No: 2228306-23-6
• MF: C₉H₁₃FN₂
• MW: 168.211325407028
• CID: 6568246
• PubChem ID: 165614395
• Update Time: 2025-06-30

1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine
• EN300-1823885
• 2228306-23-6

• Inchi： 1S/C9H13FN2/c1-9(2,11)6-7-4-3-5-12-8(7)10/h3-5H,6,11H2,1-2H3
• InChI Key： FXZMAARANIHPJA-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CN=1)CC(C)(C)N

Computed Properties

• Exact Mass: 168.10627659g/mol
• Monoisotopic Mass: 168.10627659g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine

Professional Introduction to Compound with CAS No. 2228306-23-6 and Product Name: 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine

The compound in question, identified by the chemical abstracts service number CAS No. 2228306-23-6, is a significant molecule in the realm of pharmaceutical chemistry. Its systematic name, 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine, provides a detailed insight into its structural framework, which comprises a fluorinated pyridine ring linked to an isobutylamine moiety. This unique configuration has garnered attention due to its potential applications in medicinal chemistry and drug discovery.

The fluoropyridine moiety is a key structural feature that contributes to the compound's pharmacological properties. Fluorine atoms are known to enhance metabolic stability, binding affinity, and bioavailability of pharmaceutical agents. In particular, the presence of a fluoropyridine group at the 2-position suggests that this compound may exhibit favorable interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in the field of cheminformatics and computational modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. The 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine structure has been subjected to virtual screening against various protein targets, including enzymes and receptors implicated in human diseases. Preliminary simulations indicate that this compound may interact with proteins involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological relevance, the compound's synthetic accessibility is another factor that enhances its appeal. The presence of readily available starting materials and well-established synthetic routes allows for efficient production at scale. This is particularly important for drug development pipelines, where cost-effective and scalable synthesis is often a critical determinant of success.

Current research in medicinal chemistry emphasizes the importance of structure-activity relationships (SAR) in optimizing drug candidates. The 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine molecule serves as an excellent scaffold for exploring SAR, as modifications at various positions can be made to fine-tune its biological activity. For instance, variations in the fluorine substitution pattern or the length of the alkyl chain could significantly impact its efficacy and selectivity.

The compound's potential therapeutic applications extend beyond anti-inflammatory effects. Studies have shown that fluorinated pyridines are also prevalent in kinase inhibitors, which are widely used in oncology. The structural features of 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine suggest that it may exhibit kinase inhibitory activity, making it a candidate for further exploration in cancer research.

Experimental validation of these hypotheses is currently underway in several academic and industrial laboratories. High-throughput screening (HTS) campaigns are being conducted to assess the compound's activity against a panel of disease-relevant targets. Additionally, preclinical studies are being planned to evaluate its safety profile and pharmacokinetic properties in animal models.

The integration of experimental data with computational predictions is crucial for understanding the mechanisms of action of such compounds. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are being employed to elucidate the binding interactions between 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine and its biological targets. These insights will be invaluable for designing next-generation analogs with improved properties.

The development of novel pharmaceutical agents is a complex and multidisciplinary endeavor that requires collaboration across various scientific disciplines. The 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine compound exemplifies this collaborative approach, as it represents the intersection of organic synthesis, medicinal chemistry, biochemistry, and computational biology.

As research progresses, it is expected that additional applications for this compound will be uncovered. The versatility of its structural framework allows for diverse modifications, making it a versatile tool for drug discovery. Furthermore, its synthetic accessibility ensures that it can be produced efficiently for both research and commercial purposes.

In conclusion, the compound identified by CAS No. 2228306-23-6 and named 1-(2-fluoropyridin-3-yl)-2-methylpropan-2-amine represents a significant advancement in pharmaceutical chemistry. Its unique structural features, coupled with promising preliminary data, make it a compelling candidate for further exploration in drug development. As research continues to uncover new therapeutic applications, this compound is poised to play a vital role in addressing unmet medical needs.